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Compound of Interest

Compound Name: Sudan Orange G-d5

Cat. No.: B1668930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical data for Sudan

Orange G, with a focus on its solubility. While specific quantitative solubility data for the

deuterated analog, Sudan Orange G-d5, is not readily available in the public domain, the

information presented for the non-deuterated form serves as a primary reference point. Isotopic

labeling with deuterium is generally not expected to significantly alter the fundamental solubility

characteristics of a molecule.

Physicochemical Properties
Property Value Source

Molecular Formula C₁₂H₁₀N₂O₂ [1]

Molecular Weight 214.22 g/mol [1]

Appearance
Red-orange to yellow-orange

powder
[1][2]

Melting Point 141-148 °C [1]

Solubility Data
The solubility of Sudan Orange G has been characterized in a range of common laboratory

solvents. This information is crucial for its application in various experimental settings, from
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analytical chemistry to biological staining.

Solvent Solubility Temperature Notes Source

Ethanol
0.2 - 0.3 g/100

mL
Not Specified

Soluble, forms a

yellow solution.
[2][3]

Diethyl Ether Soluble Not Specified
Forms a yellow

solution.
[3]

Water 0.2 g/L 20 °C Slightly soluble. [2][4]

Chloroform
1 mg/mL and 10

mg/mL
Not Specified

Clear, orange to

red solution.

Dimethyl

Sulfoxide

(DMSO)

Slightly Soluble Not Specified --- [2]

Methanol Slightly Soluble Not Specified --- [2]

Vegetable Oil Soluble Not Specified --- [2][3]

Acetone Soluble Not Specified --- [4]

Sudan Orange G-d5
Specific, comprehensive solubility data for Sudan Orange G-d5 is not widely published.

However, commercial suppliers offer this deuterated standard as a solution, indicating its

solubility in certain solvents. For instance, D5-Sudan Orange G is available as a 100 µg/mL

solution in acetonitrile.[5][6] This suggests that Sudan Orange G-d5 is soluble in acetonitrile at

this concentration. For other solvents, the solubility is expected to be very similar to that of the

non-deuterated Sudan Orange G.

Experimental Protocols
Detailed experimental protocols for determining the solubility of Sudan Orange G or its

deuterated form were not available in the reviewed literature. Standard methods for solubility

determination, such as the shake-flask method followed by a suitable analytical technique (e.g.,

UV-Vis spectrophotometry or HPLC), would be appropriate for generating such data.
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Logical Workflow for Solubility Assessment
The following diagram illustrates a general workflow for assessing the solubility of a compound

like Sudan Orange G-d5.

Obtain Sudan Orange G-d5

Select a Range of Solvents

Prepare Saturated Solutions (e.g., Shake-Flask Method)

Equilibrate at Controlled Temperature

Separate Solid from Supernatant (Centrifugation/Filtration)

Quantify Solute Concentration in Supernatant (e.g., HPLC, UV-Vis)

Determine Solubility

Click to download full resolution via product page

Caption: General workflow for experimental solubility determination.
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This guide summarizes the currently accessible solubility and physicochemical data for Sudan

Orange G, which serves as a close proxy for Sudan Orange G-d5. Researchers requiring

precise solubility data for the deuterated compound in specific solvent systems are advised to

perform experimental determinations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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